Cas no 164299-74-5 (N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide
• CAS No: 164299-74-5
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 4610426
• Update Time: 2025-10-28

N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C16H17NO/c1-2-3-11-17-16(18)12-14-9-6-8-13-7-4-5-10-15(13)14/h2,4-10H,1,3,11-12H2,(H,17,18)
• InChI Key： ZLHUFRKEVODYPR-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC=C)=O)=C2C(C=CC=C2)=CC=C1

Additional information on N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide

Professional Introduction to N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide (CAS No. 164299-74-5)

N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide, with the CAS number 164299-74-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various biochemical and medicinal contexts. The combination of a butenyl group and a naphthalene moiety in its structure suggests possible interactions with biological targets, making it a subject of extensive study.

The compound's structure consists of an acetamide derivative linked to both a but-3-en-1-yl group and a naphthalen-1-yl group. This bifunctional nature allows for diverse chemical modifications and biological activities, which are being explored in contemporary research. The butenyl part of the molecule can participate in various chemical reactions, including addition and substitution reactions, while the naphthalene ring offers a rigid aromatic system that can interact with biological targets through hydrophobic and π-stacking interactions.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways. N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide has been investigated for its potential role in drug discovery. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in its ability to interact with enzymes and receptors, which could lead to the development of new therapeutic agents.

The synthesis of N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide involves several key steps that highlight the compound's complexity. The butenyl group is typically introduced through aldol condensation or other organic reactions that establish the necessary double bond configuration. Subsequent functionalization of the naphthalene ring allows for further diversification of the molecule's properties. These synthetic routes have been optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The pharmacological properties of N-(But-3-en-1-yl)-2-(naphthalen-1-yl)acetamide have been studied in various contexts. Initial studies have suggested that the compound may exhibit inhibitory effects on certain enzymes, which could be relevant for treating inflammatory diseases or other conditions where enzyme activity is a key factor. Additionally, the rigid structure of the naphthalene ring may facilitate binding to specific protein targets, offering opportunities for designing highly selective drugs.

In vitro and in vivo studies have provided valuable insights into the potential therapeutic applications of this compound. Researchers have observed interesting interactions between N-(But-3-en-1-yl)-2-(naphthalen-1-y l)acetamide and various biological systems, suggesting its utility in drug development. These studies have also highlighted the importance of structural optimization to enhance potency and selectivity. By modifying different parts of the molecule, scientists aim to develop derivatives with improved pharmacological profiles.

The future prospects for N-(But -3-en -1 -yl ) -2 - (< strong >naphthalen -1 -y l strong >)acetamide are promising, given its unique structural features and potential biological activities. Ongoing research is focused on elucidating its mechanism of action and exploring new synthetic pathways that could improve its efficacy and safety. As our understanding of biological systems continues to grow, compounds like N-(But -3-en -1 -y l strong >) -2 - (< strong >naphthalen -1 -y l strong >)acetamide are likely to play an increasingly important role in the development of new therapies.

The integration of computational methods into drug discovery has also accelerated the study of this compound. Molecular modeling techniques have been used to predict how N-(But -3-en -1 -y l strong >) -2 - (< strong >naphthalen -1 -y l strong >)acetamide interacts with biological targets at the molecular level. These predictions have guided experimental efforts and helped researchers design more effective derivatives. The combination of experimental data and computational analysis provides a powerful approach to understanding complex biological systems.

In conclusion, N-(But -3-en -1 -y l strong >) -2 - (< strong >naphthalen -1 yl strong >)acetamide (CAS No. 16429974 5) is a compound with significant potential in pharmaceutical research. Its unique structure and diverse chemical properties make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to contribute valuable insights into drug development and therapeutic strategies.